Cas no 2168433-97-2 (1-Hydroxy-2-(trifluoromethyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-Hydroxy-2-(trifluoromethyl)cyclopropane-1-carboxylic acid
• CAS No: 2168433-97-2
• MF: C₅H₅F₃O₃
• MW: 170.086612462997
• MDL: MFCD30745568
• CID: 5686558
• PubChem ID: 155970220
• Update Time: 2025-11-01

1-Hydroxy-2-(trifluoromethyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-hydroxy-2-(trifluoromethyl)cyclopropane-1-carboxylic acid
• 2168433-97-2
• EN300-22212768
• 1-hydroxy-2-(trifluoromethyl)cyclopropane-1-carb oxylic acid
• Cyclopropanecarboxylic acid, 1-hydroxy-2-(trifluoromethyl)-
• 1-Hydroxy-2-(trifluoromethyl)cyclopropane-1-carboxylic acid

• MDL： MFCD30745568
• Inchi： 1S/C5H5F3O3/c6-5(7,8)2-1-4(2,11)3(9)10/h2,11H,1H2,(H,9,10)
• InChI Key： OUKSLJZHSBLTFK-UHFFFAOYSA-N
• SMILES： FC(C1CC1(C(=O)O)O)(F)F

Computed Properties

• Exact Mass: 170.01907850g/mol
• Monoisotopic Mass: 170.01907850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.809±0.06 g/cm3(Predicted)
• Boiling Point: 237.1±40.0 °C(Predicted)
• pka: 4.08±0.50(Predicted)

Additional information on 1-Hydroxy-2-(trifluoromethyl)cyclopropane-1-carboxylic acid

1-Hydroxy-2-(trifluoromethyl)cyclopropane-1-carboxylic Acid (CAS No. 2168433-97-2): A Comprehensive Overview

The compound 1-Hydroxy-2-(trifluoromethyl)cyclopropane-1-carboxylic acid (CAS No. 2168433-97-2) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This article delves into the chemical characteristics, synthesis methods, and emerging uses of this compound, while also addressing common queries and trends in the field.

Chemically, 1-Hydroxy-2-(trifluoromethyl)cyclopropane-1-carboxylic acid belongs to the class of cyclopropane derivatives, which are known for their strained ring structure and reactivity. The presence of a trifluoromethyl group (-CF₃) and a hydroxyl group (-OH) on the cyclopropane ring imparts distinct electronic and steric effects, making it a valuable intermediate in synthetic chemistry. Researchers often explore its role in asymmetric synthesis and catalysis, as the trifluoromethyl group can enhance the bioavailability of drug candidates.

In the pharmaceutical industry, CAS No. 2168433-97-2 is frequently investigated for its potential as a building block in the development of novel therapeutics. Its structural motifs are found in compounds targeting metabolic disorders and central nervous system (CNS) diseases. Recent studies highlight its utility in designing enzyme inhibitors and receptor modulators, aligning with the growing demand for precision medicine. Additionally, the compound's stability under physiological conditions makes it a candidate for prodrug formulations.

From an environmental perspective, the trifluoromethyl group in 1-Hydroxy-2-(trifluoromethyl)cyclopropane-1-carboxylic acid has sparked discussions about sustainable chemistry. As industries shift toward greener practices, researchers are exploring biocatalytic routes and solvent-free synthesis methods to produce such fluorinated compounds with minimal ecological impact. This aligns with the broader trend of green chemistry and circular economy initiatives.

In material science, the compound's rigid cyclopropane backbone and fluorine content make it a candidate for high-performance polymers and coatings. Its incorporation into polymeric matrices can enhance thermal stability and chemical resistance, addressing needs in electronics and aerospace applications. Notably, the compound's potential in liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs) is under active investigation.

For researchers and industry professionals, common questions about CAS No. 2168433-97-2 include its synthetic scalability, purification techniques, and regulatory status. While the compound is not classified as hazardous, proper handling protocols are recommended due to its reactive functional groups. Analytical methods such as NMR spectroscopy and high-performance liquid chromatography (HPLC) are typically employed for characterization.

In conclusion, 1-Hydroxy-2-(trifluoromethyl)cyclopropane-1-carboxylic acid represents a versatile and scientifically intriguing molecule with cross-disciplinary relevance. Its applications span from drug discovery to advanced materials, reflecting the compound's adaptability to modern technological and environmental challenges. As research progresses, this compound is poised to play a pivotal role in innovation across multiple sectors.